Cas no 1934285-35-4 (1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrrol-3-amine)

• Product Name: 1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrrol-3-amine
• CAS No: 1934285-35-4
• MF: C₁₁H₉F₃N₂O₂S
• MW: 290.261571645737
• CID: 4936826
• Update Time: 2025-06-08

1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrrol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrrol-3-amine

• Inchi： 1S/C11H9F3N2O2S/c12-11(13,14)8-1-3-10(4-2-8)19(17,18)16-6-5-9(15)7-16/h1-7H,15H2
• InChI Key： CHYLYAOGKRDMJW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(N1C=CC(=C1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 411
• XLogP3: 2.1
• Topological Polar Surface Area: 73.5

Additional information on 1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrrol-3-amine

1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrrol-3-amine: A Comprehensive Overview

In the realm of organic chemistry, the compound 1934285-35-4, also known as 1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrrol-3-amine, has emerged as a significant molecule of interest due to its unique structural properties and potential applications in various fields. This compound, characterized by its sulfonyl group attached to a pyrrole ring, has garnered attention from researchers worldwide for its role in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of 1934285-35-4 is defined by a pyrrole ring system, which is a five-membered aromatic heterocycle containing one nitrogen atom. The sulfonyl group, derived from a trifluoromethyl-substituted phenyl moiety, introduces electronic and steric effects that significantly influence the compound's reactivity and stability. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of molecules, making this compound a valuable candidate for drug development.

One of the most notable aspects of 1934285-35-4 is its potential as an intermediate in the synthesis of bioactive compounds. Researchers have explored its use in constructing complex molecular frameworks, leveraging its reactivity to form bonds with other functional groups. For instance, the sulfonamide group in this compound has been utilized in forming amide bonds, which are critical in peptide synthesis and drug design. This versatility underscores the compound's role as a building block in organic synthesis.

Recent advancements in computational chemistry have enabled detailed studies of 1934285-35-4's electronic structure and reactivity. Quantum mechanical calculations have revealed that the trifluoromethyl group exerts an electron-withdrawing effect, enhancing the electrophilicity of the sulfonyl group. This property makes the compound highly reactive toward nucleophilic attack, a characteristic that has been exploited in various synthetic transformations. Moreover, the steric bulk introduced by the trifluoromethyl group influences the regioselectivity of reactions involving this compound.

The application of 1934285-35-4 extends beyond traditional organic synthesis. Its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of semiconducting materials. Recent research has demonstrated that derivatives of this compound can exhibit desirable electronic characteristics for use in organic electronics. For example, thin films prepared from such derivatives have shown potential for use in flexible electronics and optoelectronic devices.

In terms of biological activity, 1934285-35-4 has been investigated for its potential as an inhibitor of key enzymes involved in disease pathways. Preclinical studies suggest that this compound may exhibit inhibitory activity against certain kinases, making it a candidate for further exploration in oncology and inflammatory diseases. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The synthesis of 1934285-35-4 involves a multi-step process that combines principles from both classical and modern organic chemistry. The starting material typically involves a substituted phenol derivative, which undergoes sulfonation to introduce the sulfonyl group. Subsequent steps involve nucleophilic substitution or coupling reactions to introduce the pyrrole ring system. Recent optimizations have focused on improving reaction yields and reducing environmental impact through green chemistry practices.

From an analytical standpoint, 1934285-35-4 can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into the compound's molecular structure and purity, ensuring its suitability for further applications.

In conclusion, 1934285-35-4, or 1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrrol-3